![molecular formula C24H19N3O5S B265301 Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate](/img/structure/B265301.png)
Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. In
Mechanism of Action
The exact mechanism of action of Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways, such as the NF-κB and MAPK pathways. It has also been found to inhibit the activity of various enzymes, such as COX-2 and iNOS.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell proliferation. It has also been found to improve cognitive function and memory.
Advantages and Limitations for Lab Experiments
Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate has several advantages and limitations for lab experiments. One advantage is its potent anti-inflammatory and antioxidant properties, which make it a useful tool for studying these pathways. However, its complex synthesis method and high cost can be a limitation for some researchers.
Future Directions
There are several future directions for the study of Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate. One direction is to further study its potential applications in the treatment of neurological disorders, such as Alzheimer's disease. Another direction is to investigate its potential as a chemotherapeutic agent for cancer treatment. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
In conclusion, this compound is a promising compound with several potential applications in various scientific fields. Its unique properties make it a useful tool for studying inflammation, oxidative stress, and cell proliferation. However, further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate can be synthesized using a multistep process that involves the reaction of various reagents. The synthesis method involves the formation of a tetrahydrochromeno[2,3-c]pyrrol-1-yl intermediate, which is then reacted with 5-ethyl-1,3,4-thiadiazol-2-yl and benzoate to form the final product.
Scientific Research Applications
Methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate has been extensively studied for its potential applications in various scientific fields. This compound has been found to have potent anti-inflammatory, antioxidant, and antitumor properties. It has also been studied for its potential applications in the treatment of neurological disorders, such as Alzheimer's disease.
properties
Molecular Formula |
C24H19N3O5S |
---|---|
Molecular Weight |
461.5 g/mol |
IUPAC Name |
methyl 4-[2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-3,9-dioxo-1H-chromeno[2,3-c]pyrrol-1-yl]benzoate |
InChI |
InChI=1S/C24H19N3O5S/c1-4-17-25-26-24(33-17)27-19(13-6-8-14(9-7-13)23(30)31-3)18-20(28)15-11-12(2)5-10-16(15)32-21(18)22(27)29/h5-11,19H,4H2,1-3H3 |
InChI Key |
XKXPWKZLZCNERZ-UHFFFAOYSA-N |
SMILES |
CCC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)C)C5=CC=C(C=C5)C(=O)OC |
Canonical SMILES |
CCC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)C)C5=CC=C(C=C5)C(=O)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.